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Compound of Interest

Compound Name: N-Methylbutylamine

Cat. No.: B094570 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of N-Methylbutylamine, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these procedures to mitigate risks associated with this

hazardous chemical.

N-Methylbutylamine is a highly flammable, corrosive, and toxic liquid that requires careful

handling and disposal.[1][2] Improper disposal can lead to serious safety hazards, including fire

and explosion, as well as environmental contamination.[2][3] Adherence to federal, state, and

local regulations is mandatory for the disposal of this hazardous waste.[1][3]

Immediate Safety Precautions
Before handling N-Methylbutylamine, ensure all necessary personal protective equipment

(PPE) is worn, including safety goggles or a face shield, chemical-resistant gloves (such as

butyl rubber or neoprene), and a lab coat or apron.[4][5] All operations should be conducted in

a well-ventilated area, preferably within a chemical fume hood.[1] Emergency eyewash stations

and safety showers must be readily accessible.[1]

Spill & Leak Procedure
In the event of a spill or leak, the following steps must be taken immediately:

Evacuate: Non-essential personnel should evacuate the immediate area.[3]
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Eliminate Ignition Sources: Immediately remove all sources of ignition, such as open flames,

sparks, and hot surfaces.[1][3] Use only non-sparking tools for cleanup.[1][3]

Containment: For small spills, absorb the chemical with an inert material such as vermiculite,

sand, dry lime, or soda ash.[1][3] For larger spills, dike the area to prevent spreading.[6]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and

tightly closed container for disposal as hazardous waste.[1][3]

Ventilation and Cleaning: Ventilate the area thoroughly and wash the spill site after the

material has been completely removed.[3]

Disposal Protocol
N-Methylbutylamine must be disposed of as hazardous waste.[3] The recommended

procedure for disposal is through licensed professional waste disposal services.[2][6] The

primary method of disposal is incineration. The material should be dissolved or mixed with a

combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.[2][6]

Under no circumstances should N-Methylbutylamine be disposed of down the drain or into

sewer systems.[3] This can create a fire or explosion hazard.[2]

Key Chemical and Safety Data
The following table summarizes important quantitative data for N-Methylbutylamine:
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Property Value Source

Flash Point -4 °C to 13 °C [1]

Boiling Point 90-92 °C

Melting Point -75 °C

Density 0.74 g/cm³ at 20 °C

Explosive Limits Lower: 1.3% (v/v)

LD50 (Oral, Rat) 420 mg/kg

LD50 (Dermal, Rabbit) 932 mg/kg - 1260 uL/kg [1]

Disposal Workflow
The following diagram illustrates the step-by-step procedure for the safe disposal of N-
Methylbutylamine waste.
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Preparation

Disposal Steps

Waste Pickup

Start: N-Methylbutylamine Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Select a Compatible,
Labeled Hazardous Waste Container

Carefully Transfer Waste to Container

Securely Seal the Container

Store in a Designated, Well-Ventilated,
Flammable Waste Storage Area

Request Hazardous Waste Pickup
from EHS or Licensed Contractor

Complete all Necessary
Waste Disposal Paperwork

Waste Collected by Authorized Personnel

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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